Cas no 1448051-39-5 (1-methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• CAS No: 1448051-39-5
• MF: C₉H₁₃N₃O₃S₂
• MW: 275.34781908989
• CID: 5998117
• PubChem ID: 71785532
• Update Time: 2025-10-24

1-methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• 1-methylsulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• 1448051-39-5
• AKOS024533127
• VU0532895-1
• 1-(methylsulfonyl)-N-(5-methylthiazol-2-yl)azetidine-3-carboxamide
• F6125-2870

• Inchi： 1S/C9H13N3O3S2/c1-6-3-10-9(16-6)11-8(13)7-4-12(5-7)17(2,14)15/h3,7H,4-5H2,1-2H3,(H,10,11,13)
• InChI Key： BEIDZKMDAALUTL-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CC(C(NC2=NC=C(C)S2)=O)C1

Computed Properties

• Exact Mass: 275.03983363g/mol
• Monoisotopic Mass: 275.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide

Comprehensive Overview of 1-Methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide (CAS No. 1448051-39-5)

1-Methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide (CAS No. 1448051-39-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine carboxamides, which are increasingly studied for their role in drug discovery and development. The presence of a methanesulfonyl group and a 5-methyl-1,3-thiazol-2-yl moiety in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small molecules like 1-Methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive compounds. The compound's azetidine ring is a key feature, as this four-membered heterocycle is known to enhance metabolic stability and bioavailability in drug candidates.

The synthesis and characterization of CAS No. 1448051-39-5 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and confirm the compound's structural integrity, which is critical for its application in high-throughput screening and drug development pipelines. The compound's molecular weight and solubility profile also make it suitable for various formulation strategies.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-Methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide?" Preliminary studies suggest its relevance in inflammatory diseases and oncology research, though further clinical validation is required. Another trending topic is its role in fragment-based drug design, where its compact structure serves as a building block for larger, more complex molecules.

From an SEO perspective, keywords such as "azetidine carboxamide derivatives", "small molecule kinase inhibitors", and "CAS 1448051-39-5 supplier" are frequently queried by researchers and industry professionals. This reflects the growing interest in custom synthesis and bulk procurement of specialized compounds for academic and commercial use. The compound's patent status and regulatory compliance are also hot topics, as they influence its accessibility for research purposes.

In summary, 1-Methanesulfonyl-N-(5-methyl-1,3-thiazol-2-yl)azetidine-3-carboxamide represents a compelling area of study in modern medicinal chemistry. Its structural novelty and potential biological activity align with current trends in personalized medicine and rational drug design. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in the realms of chronic disease management and targeted therapeutics.